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Abstract

Zindoxifene (D-16726), a nonsteroidal selective estrogen receptor modulator (SERM) from the
2-phenylindole class, was developed in the 1980s for breast cancer treatment.[1] However, it
demonstrated limited efficacy in clinical trials, a failure potentially attributable to its major active
metabolite, D-15414.[2][3] This document provides a comprehensive technical overview of D-
15414 (1-ethyl-2-(4-hydroxyphenyl)-3-methylindol-5-ol), summarizing its pharmacology,
metabolism, and the experimental understanding of its biological activity. While specific
quantitative data on binding affinities and in vitro potency are not extensively available in public
literature, this guide synthesizes the existing knowledge to inform future research and drug
development efforts.

Introduction

Zindoxifene was investigated as an antiestrogen for estrogen receptor-positive (ER+) breast
cancer.[4] Like other SERMs, its therapeutic action was predicated on antagonizing estrogenic
effects in breast tissue. However, its clinical performance was disappointing, with studies
showing only marginal therapeutic activity.[4] Subsequent research identified D-15414 as the
primary active metabolite of zindoxifene. The pharmacological profile of D-15414, particularly
its own estrogenic and antiestrogenic properties, is believed to be a key factor in the clinical
outcomes observed with the parent drug. Notably, the marketed SERM bazedoxifene was
developed from D-15414, highlighting the therapeutic potential of this chemical scaffold.
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Chemical and Physical Properties

While detailed experimental data on the physicochemical properties of D-15414 are scarce, its
chemical structure provides the basis for its biological activity.

Property Value Reference

1-ethyl-2-(4-hydroxyphenyl)-3-

UPAC Name methylindol-5-ol
CAS Number 86111-11-7
Chemical Formula C17H17NO2
Molar Mass 267.328 g/mol
Class 2-phenylindole

Metabolism of Zindoxifene to D-15414

Zindoxifene undergoes metabolic conversion to form its active metabolite, D-15414. This
biotransformation is a critical step in the overall pharmacological effect of zindoxifene
administration. The exact enzymatic pathways responsible for this conversion are not detailed
in the available literature, but it is understood to be a primary metabolic route.
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Assay Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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